Cas no 1807041-51-5 (Ethyl 2,3-dibromo-4-fluorobenzoate)

• Product Name: Ethyl 2,3-dibromo-4-fluorobenzoate
• CAS No: 1807041-51-5
• MF: C₉H₇Br₂FO₂
• MW: 325.95708489418
• CID: 4707899
• Update Time: 2025-06-15

Ethyl 2,3-dibromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-4-fluorobenzoate

• Inchi： 1S/C9H7Br2FO2/c1-2-14-9(13)5-3-4-6(12)8(11)7(5)10/h3-4H,2H2,1H3
• InChI Key： FHGMAIWHJTUYME-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(=O)OCC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dibromo-4-fluorobenzoate

Ethyl 2,3-dibromo-4-fluorobenzoate (CAS No. 1807041-51-5): A Versatile Fluorinated Aromatic Ester in Modern Chemistry

In the realm of fluorinated aromatic compounds, Ethyl 2,3-dibromo-4-fluorobenzoate (CAS No. 1807041-51-5) stands out as a highly functionalized intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure, featuring both bromine substituents and a fluorine atom, enables selective reactivity in cross-coupling reactions, making it a sought-after building block for researchers exploring drug discovery and organic synthesis.

The growing demand for fluorinated benzoates like Ethyl 2,3-dibromo-4-fluorobenzoate is driven by their role in enhancing the bioavailability and metabolic stability of active compounds. Recent trends in AI-driven molecular design and high-throughput screening have further spotlighted such derivatives, as computational models predict their utility in optimizing ligand-receptor interactions. This aligns with frequent search queries like "fluorine in drug design" or "bromo-fluoro benzoate applications", reflecting industry interest.

Synthetically, CAS 1807041-51-5 is pivotal for palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, where its dibromo groups serve as handles for sequential functionalization. A 2023 study highlighted its use in constructing heterocyclic scaffolds for kinase inhibitors—a hot topic in cancer research forums. Environmental considerations also arise; researchers increasingly seek greener synthetic routes for halogenated intermediates, tying into searches for "sustainable halogenation methods".

From a regulatory perspective, Ethyl 2,3-dibromo-4-fluorobenzoate is classified as non-hazardous under standard handling protocols, though proper laboratory safety measures are recommended. Its stability under ambient conditions makes it preferable to more reactive polyhalogenated analogs, a detail often queried in chemical procurement discussions. Analytical data (NMR, HPLC) confirms high purity (>98%), addressing another common concern in QC-focused searches.

Innovative applications extend to material science, where its aromatic fluorination modifies polymer dielectric properties—a niche but growing area linked to queries like "fluorinated monomers for electronics". As structure-activity relationship (SAR) studies gain traction, this compound’s role in molecular editing workflows is expanding, particularly in fragment-based drug discovery—a trending topic in medicinal chemistry circles.

For suppliers and manufacturers, optimizing the cost-effective synthesis of CAS 1807041-51-5 remains critical, with patent analyses revealing improved one-pot bromination-esterification methods. This responds to commercial searches for "bulk fluorobenzoate suppliers" while aligning with process chemistry efficiencies. Storage recommendations (dry, inert atmosphere) and shelf-life (>24 months) are frequently addressed in technical datasheets, another high-traffic information category.

In summary, Ethyl 2,3-dibromo-4-fluorobenzoate exemplifies how multifunctional halogenated aromatics bridge diverse scientific domains. Its relevance persists amid shifts toward precision synthesis and targeted therapeutics, ensuring continued visibility in both academic literature and industrial R&D pipelines.